Cas no 36728-07-1 (2-(Hexadecanoylamino)pentanedioic acid)
36728-07-1 structure
Product Name:2-(Hexadecanoylamino)pentanedioic acid
CAS No:36728-07-1
MF:C21H39NO5
MW:385.538067102432
CID:2939728
PubChem ID:3649795
Update Time:2025-04-21
2-(Hexadecanoylamino)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- N-hexadecanoylglutamic acid
- N-palmitoyl-dl-glutamic acid
- 36728-07-1
- AKOS005388367
- Palmitoylglutamic acid
- STK062695
- 2-(hexadecanoylamino)pentanedioic acid
- SCHEMBL543291
- 2-(Hexadecanoylamino)pentanedioic acid
-
- Inchi: 1S/C21H39NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(23)22-18(21(26)27)16-17-20(24)25/h18H,2-17H2,1H3,(H,22,23)(H,24,25)(H,26,27)
- InChI Key: KMAOMYOPEIRFLB-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCC)NC(C(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 385.28282334Da
- Monoisotopic Mass: 385.28282334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 104Ų
2-(Hexadecanoylamino)pentanedioic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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